Cas no 92962-30-6 (2-methyl-3,3-diphenylpropanenitrile)

• Product Name: 2-methyl-3,3-diphenylpropanenitrile
• CAS No: 92962-30-6
• MF: C₁₆H₁₅N
• MW: 221.297003984451
• CID: 883270
• PubChem ID: 274373
• Update Time: 2025-04-19

2-methyl-3,3-diphenylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3,3-diphenylpropanenitrile
• NSC-120401
• 92962-30-6
• DTXSID60298047
• NSC120401
• EN300-1861385

• Inchi： 1S/C16H15N/c1-13(12-17)16(14-8-4-2-5-9-14)15-10-6-3-7-11-15/h2-11,13,16H,1H3
• InChI Key： NLLSEVOPCBGTKR-UHFFFAOYSA-N
• SMILES： N#CC(C)C(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 221.12
• Monoisotopic Mass: 221.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 1.039
• Boiling Point: 376.1°C at 760 mmHg
• Flash Point: 194.8°C
• Refractive Index: 1.565

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes